Cas no 71189-20-3 (2-(Isocyanatomethyl)thiophene)

• Product Name: 2-(Isocyanatomethyl)thiophene
• CAS No: 71189-20-3
• MF: C₆H₅NOS
• MW: 139.174999952316
• MDL: MFCD08060606
• CID: 1074396
• PubChem ID: 15890621
• Update Time: 2025-04-20

2-(Isocyanatomethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(Isocyanatomethyl)thiophene
• (2-thienyl)methyl isocyanate
• (thien-2-yl)methyl isocyanate
• 2-thenyl isocyanate
• 2-thienylmethyl isocyanate
• F2160-0020
• FT-0683893
• I09-2829
• thiophen-2-ylmethyl isocyanate
• MFCD08060606
• SCHEMBL2886695
• DTXSID70579172
• [2-(3-bromophenoxy)ethyl]hydrazine
• BS-38428
• AKOS005174720
• CDDYYRHLZPJLPD-UHFFFAOYSA-N
• EN300-51292
• 71189-20-3
• 2-(Isocyanatomethyl)thiophene, AldrichCPR
• ALBB-014437
• Thiophene, 2-(isocyanatomethyl)-

• MDL： MFCD08060606
• Inchi： 1S/C6H5NOS/c8-5-7-4-6-2-1-3-9-6/h1-3H,4H2
• InChI Key： CDDYYRHLZPJLPD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN=C=O

Computed Properties

• Exact Mass: 139.00925
• Monoisotopic Mass: 139.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 202.5±23.0 °C at 760 mmHg
• Flash Point: 76.3±22.6 °C
• PSA: 29.43
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-(Isocyanatomethyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)